Cas no 1638-05-7 (12'-Apo-β,ψ-carotenal)

• Product name: 12'-Apo-β,ψ-carotenal
• CAS No: 1638-05-7
• MF: C₂₅H₃₄O
• MW: 350.536867618561
• CID: 152491

12'-Apo-β,ψ-carotenal Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8,10,12-Tridecahexaenal,2,7,11-trimethyl-13-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,(2E,4E,6E,8E,10E,12E)-
• (2E,4E,6E,8E,10E,12E)-2,7,11-trimethyl-13-(2,6,6-trimethylcyclohexen-1-yl)trideca-2,4,6,8,10,12-hexaenal
• 12APOBETACAROTENAL
• 2,4,6,8,10,12-Tridecahexaenal,2,7,11-trimethyl-13-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,(2E,4E,...
• (2E,4E,6E,8E,10E,12E)-2,7,11-trimethyl-13-(2,6,6-trimethylcyclohex-1-en-1-yl)trideca-2,4,6,8,10,12-hexaenal
• 12'-Apo-beta,psi-carotenal
• 12'-Apo-beta-carotenal
• β-Apo-12'-carotenal
• 12'-Apo-β,β-caroten-12'-al
• 12′-Apo-beta, psi-carotenal
• 12'-Apo-β,ψ-caroten-12'-one
• 2,7,11-trimethyl-13-(2,6,6-trimethylcyclohex-1-en-1-yl)tridecahexaen-2,4,6,8,10,12-al
• (2E,4E,6E,8E,10E,12E)-13-(2,6,6-Trimethyl-1-cyclohexenyl)-2,7,11-trimethyl-2,4,6,8,10,12-tridecahexaenal
• 12'-Apo-β,ψ-carotenal

• Inchi： InChI=1S/C25H34O/c1-20(11-7-8-12-22(3)19-26)13-9-14-21(2)16-17-24-23(4)15-10-18-25(24,5)6/h7-9,11-14,16-17,19H,10,15,18H2,1-6H3/b8-7+,13-9+,17-16+,20-11+,21-14+,22-12+
• InChI Key： BQTOMHXDSCUCFR-PHPDKTIJSA-N
• SMILES： O=C/C(=C/C=C/C=C(/C=C/C=C(/C=C/C1=C(C)CCCC1(C)C)\C)\C)/C

Computed Properties

• Exact Mass: 350.26112

Experimental Properties

• PSA: 17.07

12'-Apo-β,ψ-carotenal Security Information

• Hazard Category Code： 43-48/22-52/53
• Safety Instruction： 22-36/37-61
• Hazardous Material Identification：

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids

Additional information on 12'-Apo-β,ψ-carotenal

Comprehensive Overview of 12'-Apo-β,ψ-carotenal (CAS No. 1638-05-7): Properties, Applications, and Industry Trends

12'-Apo-β,ψ-carotenal (CAS No. 1638-05-7) is a naturally occurring carotenoid derivative widely recognized for its vibrant color and potential health benefits. As a member of the apocarotenoid family, this compound has garnered significant attention in the food, cosmetic, and nutraceutical industries due to its unique chemical structure and functional properties. With the growing consumer demand for natural colorants and antioxidant-rich ingredients, 12'-Apo-β,ψ-carotenal has emerged as a sought-after additive in formulations requiring stability and bioavailability.

The molecular structure of 12'-Apo-β,ψ-carotenal features a polyene chain with a terminal aldehyde group, which contributes to its light absorption characteristics and reactivity. This structural attribute makes it a valuable intermediate in the synthesis of other carotenoid compounds, including vitamin A precursors. Researchers have extensively studied its role in photosynthetic organisms, where it participates in light-harvesting processes and oxidative stress mitigation. Recent studies also highlight its potential as a bioactive molecule in human nutrition, particularly in supporting eye health and immune function.

In the food industry, 12'-Apo-β,ψ-carotenal is prized for its ability to impart a stable yellow-to-orange hue, making it ideal for beverages, dairy products, and confectionery. Unlike synthetic dyes, this natural pigment aligns with the "clean label" trend, a top priority for health-conscious consumers. Manufacturers increasingly seek alternatives to artificial additives, and 12'-Apo-β,ψ-carotenal fits this demand due to its GRAS (Generally Recognized as Safe) status in many jurisdictions. Its compatibility with lipid-based systems further enhances its utility in fortified foods and dietary supplements.

The cosmetic sector leverages 12'-Apo-β,ψ-carotenal for its dual functionality as a colorant and skin-protective agent. Its antioxidant properties help neutralize free radicals induced by UV exposure, a feature highly relevant in anti-aging formulations. With the rise of "blue light protection" as a consumer concern, this compound’s ability to counteract oxidative stress positions it as a future-forward ingredient. Additionally, its natural origin resonates with the clean beauty movement, driving innovation in sustainable personal care products.

From a commercial perspective, the global market for carotenoid-based ingredients is projected to grow steadily, fueled by advancements in extraction technologies and increasing regulatory support for natural additives. 12'-Apo-β,ψ-carotenal benefits from these trends, with suppliers focusing on scalable production methods like fermentation and green chemistry to meet demand. Industry stakeholders frequently inquire about its stability under processing conditions, synergistic effects with other antioxidants, and bioavailability enhancement techniques—topics reflecting current research priorities.

Environmental sustainability is another critical angle for 12'-Apo-β,ψ-carotenal. As agriculture and biotechnology converge, efforts to produce this compound via microbial biosynthesis or plant cell cultures are gaining traction. Such methods reduce reliance on traditional extraction from raw plant materials, addressing supply chain challenges while minimizing ecological footprints. This aligns with the broader shift toward circular economy practices in ingredient sourcing.

In summary, 12'-Apo-β,ψ-carotenal (CAS No. 1638-05-7) exemplifies the intersection of science and sustainability in modern ingredient development. Its multifunctional profile—spanning coloration, nutrition, and photoprotection—ensures its relevance across diverse applications. As consumer preferences evolve toward transparency and efficacy, this apocarotenoid stands poised to play a pivotal role in next-generation product formulations.